Cas no 118161-86-7 (2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol)

• Product Name: 2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol
• CAS No: 118161-86-7
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 3663968
• PubChem ID: 259470
• Update Time: 2025-11-06

2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-(3-methylphenyl)-
• 2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol
• NSC-89428
• NCIOpen2_005463
• 118161-86-7
• F1908-1873
• SCHEMBL12879718
• AKOS003587962
• 2-(4-(M-tolyl)piperazin-1-yl)ethan-1-ol
• NSC89428
• 2-[4-(3-methylphenyl)piperazin-1-yl]ethanol
• CS-0355466
• Z425793520

• Inchi： 1S/C13H20N2O/c1-12-3-2-4-13(11-12)15-7-5-14(6-8-15)9-10-16/h2-4,11,16H,5-10H2,1H3
• InChI Key： LXPCVUJVXYMQSY-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=CC=CC(C)=C2)CC1

Computed Properties

• Exact Mass: 220.157563266Da
• Monoisotopic Mass: 220.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol

Comprehensive Overview of 2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol (CAS No. 118161-86-7)

2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol, with the CAS number 118161-86-7, is a significant chemical compound widely studied in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are known for their diverse biological activities and applications in drug development. The presence of the 3-methylphenyl group and the ethanolamine moiety in its structure makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The chemical properties of 2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol include a molecular weight of approximately 220.3 g/mol and a purity often exceeding 98% in commercial samples. Researchers frequently explore its solubility in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), which is crucial for its application in laboratory settings. The compound's stability under standard conditions makes it suitable for long-term storage and handling in research environments.

One of the most common questions related to 2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol is its role in central nervous system (CNS) research. Due to its structural similarity to other piperazine-based compounds, it has been investigated for potential interactions with neurotransmitter receptors. This aligns with current trends in neuroscience, where researchers are increasingly focusing on novel compounds that could modulate brain activity without adverse effects.

Another area of interest is the compound's potential as a building block in medicinal chemistry. Scientists often use 2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol to synthesize more complex molecules targeting specific biological pathways. For example, its derivatives have been explored for their affinity toward serotonin and dopamine receptors, which are critical in treating mood disorders and other CNS conditions.

From a commercial perspective, the demand for 2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol has grown steadily due to its applications in high-throughput screening and drug discovery. Pharmaceutical companies and academic laboratories frequently procure this compound for exploratory studies, driving its market availability. Suppliers often highlight its high purity and consistent quality, which are essential for reproducible experimental results.

Safety and handling of 2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol are also topics of frequent inquiry. While the compound is not classified as hazardous under standard regulations, researchers are advised to follow general laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation. This aligns with the broader industry focus on laboratory safety and sustainable research practices.

In summary, 2-[4-(3-methylphenyl)piperazin-1-yl]ethan-1-ol (CAS No. 118161-86-7) is a valuable compound in pharmaceutical research, offering diverse applications in drug development and neuroscience. Its unique structural features and biological relevance make it a subject of ongoing scientific interest. As research continues to uncover new potential uses, this compound is likely to remain a key player in the field of medicinal chemistry.